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Compound of Interest

Compound Name: SMD-3040

cat. No.: B12394814

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal and handling of SMD-3040, a potent
and selective SMARCAZ2 degrader.

Physicochemical Properties

A summary of the key physicochemical properties of SMD-3040 is provided below for easy
reference.

Property Value Source
Molecular Formula Cs2HeeN1005S InvivoChem[1]
Molecular Weight 943.21 g/mol InvivoChem[1]
CAS Number 3033109-92-8 TargetMol[2]
Appearance White to off-white solid powder  InvivoChem[1]

DMSO: = 100 mg/mL (~106.02

Solubility InvivoChem[1]
mM)
-20°C for 3 years; 4°C for 2 ]

Storage (Powder) InvivoChem[1]
years

-80°C for 6 months; -20°C for 1 ]
Storage (In Solvent) h InvivoChem[1]
mon
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Disposal Procedures

Proper disposal of SMD-3040 is crucial to prevent environmental contamination and ensure
workplace safety. The following step-by-step guide outlines the recommended disposal
protocol.

Step-by-Step Disposal Workflow

e Collection:

o Collect waste SMD-3040, including any contaminated materials, in a suitable, clearly
labeled, and closed container.[2]

o Avoid mixing with other incompatible waste streams.
o Storage Before Disposal:

o Store the sealed waste container in a dry, cool, and well-ventilated area.[2]

o Ensure the storage area is separate from foodstuffs and incompatible materials.[2]
e Disposal Method:

o The primary recommended method of disposal is through a licensed chemical destruction
facility.[2]

o Controlled incineration with flue gas scrubbing is an acceptable alternative.[2]
o Crucially, do not discharge SMD-3040 into sewer systems or the environment.[2]
o Packaging Decontamination:

o Empty containers can be triple-rinsed with an appropriate solvent (e.g., DMSO, followed
by a solvent that can be incinerated).

o The rinsate should be collected and disposed of as chemical waste.

o Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary
landfill, if local regulations permit.[2]
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Disposal Workflow Diagram

SMD-3040 Disposal Protocol
1. Collect Waste Seal Container _ ( 2. Store Securely | _Arrange Pickup 3. Transfer to Licensed If available _ (Alternate: Controlled Incineration
in Labeled Container in Ventilated Area Chemical Destruction Facility with Flue Gas Scrubbing

Click to download full resolution via product page
Caption: A logical workflow for the proper disposal of SMD-3040 waste.

Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when handling SMD-3040 to minimize
exposure and prevent accidents.

Personal Protective Equipment (PPE)

o Hand Protection: Wear chemical-impermeable gloves.
o Eye Protection: Use safety glasses with side-shields or goggles.

» Skin and Body Protection: Wear a lab coat and appropriate protective clothing. Avoid contact
with skin and eyes.[2]

Handling and Storage

e Handle SMD-3040 in a well-ventilated area, preferably in a chemical fume hood, to avoid the
formation of dust and aerosols.[2]

» Use non-sparking tools and take measures to prevent electrostatic discharge.[2]

» Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[2]

First-Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[2]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a doctor.[2]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a doctor.[2]

« If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison
Control Center immediately.[2]

Mechanism of Action: PROTAC-Mediated
Degradation

SMD-3040 is a Proteolysis Targeting Chimera (PROTAC) that selectively degrades the
SMARCAZ protein.[1][3] Understanding its mechanism is key to appreciating its biological
significance and handling considerations.

PROTAC Signaling Pathway

PROTACSs are bifunctional molecules that bring a target protein and an E3 ubiquitin ligase into
close proximity. This induced proximity facilitates the ubiquitination of the target protein,
marking it for degradation by the proteasome. SMD-3040 contains a ligand for SMARCAZ2, a
linker, and a ligand for the Von Hippel-Lindau (VHL) E3 ligase.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. SMD-3040 | PROTACs | 3033109-92-8 | Invivochem [invivochem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12394814?utm_src=pdf-body-img
https://www.benchchem.com/product/b12394814?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V76502
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. targetmol.com [targetmol.com]
e 3.smd-3040 | 3033109-92-8 [chemicalbook.com]

 To cite this document: BenchChem. [Proper Disposal and Safe Handling of SMD-3040].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394814#smd-3040-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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